Cas no 2201254-37-5 (4-[(prop-2-enamido)methyl]-N-[1-(3,3,3-trifluoropropanoyl)piperidin-4-yl]benzamide)

• Product Name: 4-[(prop-2-enamido)methyl]-N-[1-(3,3,3-trifluoropropanoyl)piperidin-4-yl]benzamide
• CAS No: 2201254-37-5
• MF: C₁₉H₂₂F₃N₃O₃
• MW: 397.391495227814
• CID: 5453313
• PubChem ID: 154795546
• Update Time: 2025-10-30

4-[(prop-2-enamido)methyl]-N-[1-(3,3,3-trifluoropropanoyl)piperidin-4-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[[(1-Oxo-2-propen-1-yl)amino]methyl]-N-[1-(3,3,3-trifluoro-1-oxopropyl)-4-piperidinyl]benzamide
• 4-[(prop-2-enamido)methyl]-N-[1-(3,3,3-trifluoropropanoyl)piperidin-4-yl]benzamide
• EN300-26580696
• Z1038761206
• 2201254-37-5

• Inchi： 1S/C19H22F3N3O3/c1-2-16(26)23-12-13-3-5-14(6-4-13)18(28)24-15-7-9-25(10-8-15)17(27)11-19(20,21)22/h2-6,15H,1,7-12H2,(H,23,26)(H,24,28)
• InChI Key： ZEOHKSDBLXVLCJ-UHFFFAOYSA-N
• SMILES： FC(CC(N1CCC(CC1)NC(C1C=CC(CNC(C=C)=O)=CC=1)=O)=O)(F)F

Computed Properties

• Exact Mass: 397.16132606g/mol
• Monoisotopic Mass: 397.16132606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 633.2±55.0 °C(Predicted)
• pka: 14.03±0.46(Predicted)

Additional information on 4-[(prop-2-enamido)methyl]-N-[1-(3,3,3-trifluoropropanoyl)piperidin-4-yl]benzamide

Comprehensive Overview of 4-[(prop-2-enamido)methyl]-N-[1-(3,3,3-trifluoropropanoyl)piperidin-4-yl]benzamide (CAS No. 2201254-37-5)

The compound 4-[(prop-2-enamido)methyl]-N-[1-(3,3,3-trifluoropropanoyl)piperidin-4-yl]benzamide (CAS No. 2201254-37-5) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperidin-4-yl backbone and a trifluoropropanoyl moiety, makes it a promising candidate for targeted drug development. Researchers are particularly interested in its potential applications in modulating protein-protein interactions and enzyme inhibition, which are critical in treating various metabolic and neurological disorders.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in precision medicine and personalized therapies. The 4-[(prop-2-enamido)methyl] group in this compound offers a reactive site for further functionalization, enabling researchers to tailor its properties for specific applications. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, which are essential for optimizing drug efficacy and minimizing side effects.

One of the most searched topics in the context of this compound is its potential role in neurodegenerative disease research. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the molecule's stability and bioavailability, making it a valuable tool for studying blood-brain barrier penetration. This is particularly relevant given the increasing prevalence of conditions like Alzheimer's and Parkinson's diseases, where effective therapeutics are urgently needed.

Another area of interest is the compound's application in cancer research. The benzamide moiety is a common pharmacophore in oncology drugs, and its presence in this molecule suggests potential anti-proliferative or apoptosis-inducing effects. Researchers are exploring its interactions with kinase enzymes, which play a pivotal role in cell signaling pathways. This aligns with the broader focus on targeted cancer therapies, a hot topic in both academic and industrial settings.

The synthesis and characterization of 4-[(prop-2-enamido)methyl]-N-[1-(3,3,3-trifluoropropanoyl)piperidin-4-yl]benzamide also highlight its relevance in medicinal chemistry. The incorporation of fluorine atoms into organic molecules is a well-established strategy to improve metabolic stability and binding affinity. This compound exemplifies the innovative approaches being adopted to address challenges in drug discovery, such as improving oral bioavailability and reducing off-target effects.

From a technical standpoint, the compound's CAS No. 2201254-37-5 serves as a unique identifier, facilitating its tracking in global chemical databases. This is crucial for researchers conducting literature reviews or patent searches, as it ensures accurate and efficient retrieval of relevant data. The compound's structural complexity also makes it a subject of interest in computational chemistry, where molecular modeling and docking studies are used to predict its behavior in biological systems.

In conclusion, 4-[(prop-2-enamido)methyl]-N-[1-(3,3,3-trifluoropropanoyl)piperidin-4-yl]benzamide represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from neurodegenerative disease research to cancer therapy, underscore its potential to contribute to groundbreaking scientific discoveries. As the field of precision medicine continues to evolve, compounds like this will play an increasingly vital role in shaping the future of healthcare.